Cas no 89634-48-0 (1,5-Heptadien-3-ol, (Z)-)
1,5-Heptadien-3-ol, (Z)- structure
Product Name:1,5-Heptadien-3-ol, (Z)-
CAS No:89634-48-0
MF:C7H12O
MW:112.169582366943
CID:593946
PubChem ID:71325308
Update Time:2025-04-19
1,5-Heptadien-3-ol, (Z)- Chemical and Physical Properties
Names and Identifiers
-
- 1,5-Heptadien-3-ol, (Z)-
- hepta-1,5-dien-3-ol
- DTXSID60754673
- 89634-48-0
- 1,5-Heptadien-3-ol
-
- Inchi： 1S/C7H12O/c1-3-5-6-7(8)4-2/h3-5,7-8H,2,6H2,1H3
- InChI Key： CPGDYOFWPOGTGF-UHFFFAOYSA-N
- SMILES： OC(C=C)CC=CC
Computed Properties
- Exact Mass: 112.088815002g/mol
- Monoisotopic Mass: 112.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 84.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.6
- Topological Polar Surface Area: 20.2Ų
1,5-Heptadien-3-ol, (Z)- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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